Lithiated organophosphorus enamines: a new synthetic approach and the first crystal structures
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A903175H
Abstract
Made by a nitrile insertion/hydrogen migration process via Ph2P(O)CH2Li and ButCN, the enamide Ph2P(O)CHC(But)N(H)Li and its TMEDA hemisolvate exist as tetrameric and dinuclear arrangements respectively: the novel structure of the starting lithiated phosphane oxide, also in its TMEDA hemisolvated form, is shown to contain Li–C contacts of two distinct types.
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Journal Name:Chemical Communications
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CAS no.: 12771-92-5
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CAS no.: 138667-25-1